N-(3-chloro-4-methylphenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-3,4-diethoxybenzamide

• IUPAC Name: N-(3-chloro-4-methylphenyl)-N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-3,4-diethoxybenzamide
• InChI: InChI=1S/C22H24ClNO5S/c1-4-28-20-9-7-16(12-21(20)29-5-2)22(25)24(18-10-11-30(26,27)14-18)17-8-6-15(3)19(23)13-17/h6-13,18H,4-5,14H2,1-3H3
• InChI Key: YMZRFXFVDVYJJK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)N(C2CS(=O)(=O)C=C2)C3=CC(=C(C=C3)C)Cl)OCC
• Molecular Formula: C22H24ClNO5S
• Molecular Weight: 449.9 g/mol

Description

N-(3-chloro-4-methylphenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-3,4-diethoxybenzamide is a useful research compound. Its molecular formula is C22H24ClNO5S and its molecular weight is 449.95. The purity is usually 95%.
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Scientific Research Applications

Polymer Synthesis and Characterization

• Synthesis of Novel Aromatic Polyimides : This study focused on synthesizing new diamines, including compounds similar to N-(3-chloro-4-methylphenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-3,4-diethoxybenzamide, which were polymerized with various dianhydrides. The resulting polymers showed good solubility in organic solvents and exhibited high thermal stability, with degradation temperatures ranging from 240°C to 550°C (Butt, Akhtar, Zafar-uz-Zaman, & Munir, 2005).

Molecular Structure and Interaction Studies

• Molecular Structure Modeling : Another study investigated the molecular structure of a related compound, N-3-hydroxyphenyl-4-methoxybenzamide, through acylation reactions and characterized it using NMR and X-ray diffraction. The research provided insights into the influence of intermolecular interactions on molecular geometry (Karabulut et al., 2014).

Antimicrobial Screening

• Thiazolidinone Derivatives with Antimicrobial Properties : A study developed a series of compounds structurally similar to this compound and tested their antibacterial and antifungal activities. These derivatives showed potential for treating microbial diseases, especially bacterial and fungal infections (Desai, Rajpara, & Joshi, 2013).

Analytical Chemistry Applications

• HPLC-MS/MS Method for Environmental Phenols : Research on a method using high-performance liquid chromatography-tandem mass spectrometry (HPLC-MS/MS) to measure environmental phenols, including compounds similar to this compound, in human milk was conducted. This method is crucial for assessing human exposure to these compounds (Ye, Bishop, Needham, & Calafat, 2008).

Chemical Synthesis and Characterization

• Synthesis of N-ethylbenzamides : A study examined the liquid chromatographic retention of N-ethylbenzamides, including molecules structurally similar to this compound. The research contributes to understanding structure-retention relationships in chromatography (Lehtonen, 1983).

Corrosion Inhibition

• Corrosion Inhibitors for Mild Steel : Another study synthesized α-aminophosphonates structurally related to this compound and assessed their effect as corrosion inhibitors on mild steel in hydrochloric acid. This research is significant for industrial applications, particularly in pickling processes (Gupta et al., 2017).